Cas no 1361690-66-5 (2-Chloro-3-(2,6-dichlorophenyl)-6-methoxypyridine)

• Product Name: 2-Chloro-3-(2,6-dichlorophenyl)-6-methoxypyridine
• CAS No: 1361690-66-5
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4925941
• Update Time: 2025-06-09

2-Chloro-3-(2,6-dichlorophenyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(2,6-dichlorophenyl)-6-methoxypyridine

• Inchi： 1S/C12H8Cl3NO/c1-17-10-6-5-7(12(15)16-10)11-8(13)3-2-4-9(11)14/h2-6H,1H3
• InChI Key： MJPQWIHQPRTNBW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=NC(=CC=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 5
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-3-(2,6-dichlorophenyl)-6-methoxypyridine

Introduction to 2-Chloro-3-(2,6-dichlorophenyl)-6-methoxypyridine (CAS No. 1361690-66-5)

2-Chloro-3-(2,6-dichlorophenyl)-6-methoxypyridine (CAS No. 1361690-66-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyridine derivatives, which are known for their diverse applications in drug discovery and development.

The chemical structure of 2-Chloro-3-(2,6-dichlorophenyl)-6-methoxypyridine is characterized by a pyridine ring substituted with a chlorine atom at the 2-position, a 2,6-dichlorophenyl group at the 3-position, and a methoxy group at the 6-position. These substituents confer specific chemical and biological properties that make this compound a valuable candidate for various research applications.

Recent studies have highlighted the potential of 2-Chloro-3-(2,6-dichlorophenyl)-6-methoxypyridine in several areas of medicinal chemistry. One notable application is its use as a lead compound in the development of novel therapeutic agents. The presence of multiple chlorine atoms and a methoxy group provides opportunities for structural modifications that can enhance the compound's pharmacological properties, such as increased potency, improved selectivity, and enhanced bioavailability.

In the context of drug discovery, 2-Chloro-3-(2,6-dichlorophenyl)-6-methoxypyridine has been investigated for its potential as an inhibitor of specific enzymes and receptors. For instance, research has shown that this compound exhibits inhibitory activity against certain kinases, which are key targets in the treatment of various diseases, including cancer and inflammatory disorders. The ability to modulate these targets effectively can lead to the development of new drugs with improved therapeutic profiles.

Beyond its role as an enzyme inhibitor, 2-Chloro-3-(2,6-dichlorophenyl)-6-methoxypyridine has also been explored for its potential as an antiviral agent. Studies have demonstrated that this compound can interfere with viral replication processes, making it a promising candidate for the development of antiviral therapies. The unique combination of substituents on the pyridine ring may contribute to its antiviral activity by disrupting specific viral proteins or pathways.

In addition to its therapeutic applications, 2-Chloro-3-(2,6-dichlorophenyl)-6-methoxypyridine has been studied for its utility in chemical biology research. The compound can serve as a tool molecule to probe biological systems and understand the mechanisms underlying various physiological processes. Its ability to selectively interact with specific targets makes it a valuable reagent for investigating signaling pathways and cellular functions.

The synthesis of 2-Chloro-3-(2,6-dichlorophenyl)-6-methoxypyridine involves several well-established chemical reactions. Typically, the synthesis begins with the formation of a substituted pyridine ring through a series of condensation and cyclization reactions. Subsequent functional group modifications are then performed to introduce the desired substituents at specific positions on the pyridine ring. The synthetic route is highly modular, allowing for easy modification and optimization to produce derivatives with tailored properties.

To ensure the safety and efficacy of compounds derived from 2-Chloro-3-(2,6-dichlorophenyl)-6-methoxypyridine, extensive preclinical studies are conducted. These studies evaluate the pharmacokinetic and pharmacodynamic properties of the compounds, as well as their toxicity profiles. Preclinical data provide crucial insights into the potential benefits and risks associated with these compounds, guiding their further development into clinical candidates.

Clinical trials are an essential step in translating laboratory findings into practical therapeutic applications. Compounds derived from 2-Chloro-3-(2,6-dichlorophenyl)-6-methoxypyridine have shown promising results in early-stage clinical trials, demonstrating favorable safety profiles and preliminary evidence of efficacy. Ongoing clinical studies aim to further validate these findings and explore the full therapeutic potential of these compounds.

In conclusion, 2-Chloro-3-(2,6-dichlorophenyl)-6-methoxypyridine (CAS No. 1361690-66-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutic agents and advancing our understanding of biological systems. Continued research into this compound will likely yield important insights and innovations in drug discovery and development.